Cas no 2172473-09-3 (1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol)

• Product Name: 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol
• CAS No: 2172473-09-3
• MF: C₁₂H₂₀N₂OS
• MW: 240.365001678467
• CID: 6206824
• PubChem ID: 165587772
• Update Time: 2025-11-05

1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-[amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol
• EN300-1641508
• 2172473-09-3
• 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol

• Inchi： 1S/C12H20N2OS/c13-11(10-6-9-16-14-10)12(15)7-4-2-1-3-5-8-12/h6,9,11,15H,1-5,7-8,13H2
• InChI Key： QPOOKDPMMCFRTF-UHFFFAOYSA-N
• SMILES： S1C=CC(C(C2(CCCCCCC2)O)N)=N1

Computed Properties

• Exact Mass: 240.12963444g/mol
• Monoisotopic Mass: 240.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.4Ų

Additional information on 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol

Introduction to 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol (CAS No. 2172473-09-3)

1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2172473-09-3, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of both thiazole and cyclooctane moieties in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further exploration.

The thiazole ring is a heterocyclic compound that plays a pivotal role in medicinal chemistry. It is known for its stability and ability to interact with biological targets, making it a common motif in many pharmacologically active agents. The incorporation of an amino group in the Amino(1,2-thiazol-3-yl)methyl moiety enhances the compound's reactivity and binding affinity, which are crucial for its function as a potential drug candidate.

The cyclooctane backbone in 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol contributes to its steric properties, influencing how it interacts with other molecules. This structural feature is particularly important in the design of drugs that require specific spatial orientations to exert their effects. The combination of these structural elements suggests that this compound may have applications in the development of novel therapeutic agents.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. Studies have shown that thiazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The compound 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol aligns with this trend, offering a promising scaffold for further medicinal chemistry investigations.

In the context of current pharmaceutical research, there is a growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The unique structure of 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol positions it as a potential lead compound for such endeavors. Its ability to interact with biological targets while maintaining structural integrity makes it an attractive candidate for further optimization.

The synthesis of this compound involves sophisticated organic chemistry techniques that ensure high purity and yield. Advanced synthetic methodologies are employed to construct the complex framework of 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol, ensuring that it meets the stringent requirements for pharmaceutical applications. These synthetic strategies are critical in producing compounds that are both effective and safe for therapeutic use.

Biological activity assays are conducted to evaluate the potential therapeutic effects of 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol. These assays help researchers understand how the compound interacts with biological systems and identify its mechanism of action. Preliminary results suggest that this compound may exhibit desirable pharmacological properties, warranting further investigation.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques are used to predict the interactions between 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol and its target proteins. These simulations provide valuable insights into the compound's binding affinity and specificity, guiding the design of more effective derivatives.

In conclusion, 1-[Amino(1,2-thiazol-3-yl)methyl]cyclooctan-1-ol (CAS No. 2172473-09-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.